Cas no 2171722-91-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic acid
• CAS No: 2171722-91-9
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5997424
• PubChem ID: 165552225
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1-hydroxypropan-2-yl)carbamoyl]propanoic acid
• 2171722-91-9
• EN300-1485901

• Inchi： 1S/C22H24N2O6/c1-13(11-25)23-21(28)19(10-20(26)27)24-22(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19,25H,10-12H2,1H3,(H,23,28)(H,24,29)(H,26,27)
• InChI Key： NTKGNUFZVJJEPW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CO)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic Acid (CAS No. 2171722-91-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic acid, identified by its CAS number 2171722-91-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular formula of this compound reflects its complex architecture, incorporating multiple functional groups that contribute to its unique chemical properties. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group suggests potential interactions with biological targets, making it a valuable candidate for drug discovery efforts. Additionally, the 1-hydroxypropan-2-yl substituent introduces hydrophilic characteristics, which can enhance solubility and bioavailability—crucial factors in pharmaceutical design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic acid make it an intriguing candidate for such applications. For instance, the fluorene ring is known to exhibit favorable binding properties with certain protein targets, while the carbamoyl groups provide opportunities for further derivatization to enhance binding affinity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic pathways and improve pharmacokinetic profiles. The incorporation of a fluoren moiety into this compound not only enhances its structural complexity but also potentially extends its biological activity. This has led to increased interest in exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic relevance.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the protection and deprotection of functional groups, as well as the introduction of the fluorene-based moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of this compound make it an attractive target for computational studies aimed at predicting its interactions with biological targets. Such studies can provide valuable insights into its potential therapeutic applications and guide further optimization efforts.

The hydrophilic nature of the 1-hydroxypropan-2-yl group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxypropan-2-yl)carbamoylpropanoic acid enhances its solubility in aqueous environments, which is critical for formulation development. This property can be leveraged to create more effective drug delivery systems that improve bioavailability and reduce systemic toxicity. Additionally, the presence of multiple functional groups allows for further chemical modifications, enabling researchers to tailor the compound's properties to specific needs.

Epidemiological studies have increasingly demonstrated the importance of lifestyle factors such as diet and exercise in modulating disease risk. Compounds like 3-({(9H-fluoren-9y)methoxycarbonyl}amino)-3-(1-hydroxypropanycarbamoylpranoic)acid hold promise as tools for investigating these relationships at a molecular level. By studying their interactions with biological pathways, researchers can gain insights into how these factors influence health outcomes.

The growing interest in personalized medicine has also spurred research into developing targeted therapies based on individual genetic profiles. The unique structural features of 3-{(9H-fluoreny)methoxycarbonyl}amino--3-(1-hydroxypropan^-2y)carbamoylpropan^-oi^{-c acid (CAS No. 2171722-91-9) make it a compelling candidate for such approaches. By understanding how this compound interacts with specific biomarkers, clinicians can develop more effective treatment strategies tailored to individual patients.}

The role of natural products in drug discovery cannot be overstated. Many therapeutic agents have been derived from natural sources, providing inspiration for synthetic chemists seeking new molecular entities. While not directly derived from a natural product, the structural motifs present in 3-{(9H-fluorenylmethoxycarbonylamino)}_{-3-(1-hydroxypropan}^{-2-y)-carbamoylpropan-o-i-c acid (CAS No.2171722-91-9)> bears resemblance to certain bioactive compounds found in plants and microorganisms. This underscores the importance of exploring diverse chemical spaces when designing new drugs.}

The development of novel analytical techniques has greatly enhanced our ability to study complex organic compounds like 3-{(9H-fluorenylmethoxycarbonylamino)}_{-3-(1-hydroxypropan-o-i-c acid (CAS No.}^{2171722-91->). Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about molecular structure and dynamics. These insights are crucial for understanding how the compound behaves in biological systems and for guiding further optimization efforts.}

The future prospects for 3-{(9H-fluorenylmethoxycarbonylamino)}_{-3-(1-hydroxypropan-o-i-c acid (CAS No.}^{2171722-91-) are promising given its unique structural features and potential therapeutic applications. Continued research aimed at elucidating its biological activity will likely uncover new uses for this compound in medicine and biotechnology. As our understanding of complex biological systems grows, so too will our ability to harness molecules like this one to improve human health.}